Cas no 1025632-66-9 (1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene)

• Product Name: 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene
• CAS No: 1025632-66-9
• MF: C₁₅H₁₀ClF₃N₂O₅S
• MW: 422.763512134552
• MDL: MFCD00245034
• CID: 5037087
• Update Time: 2026-02-28

1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene Chemical and Physical Properties

Names and Identifiers

• 1-((4-CHLOROPHENYL)SULFONYL)-1-NITRO-2-((4-(TRIFLUOROMETHOXY)PHENYL)AMINO)ETHENE
• N-[(E)-2-(4-chlorobenzenesulfonyl)-2-nitroethenyl]-4-(trifluoromethoxy)aniline
• 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene

• MDL： MFCD00245034
• Inchi： 1S/C15H10ClF3N2O5S/c16-10-1-7-13(8-2-10)27(24,25)14(21(22)23)9-20-11-3-5-12(6-4-11)26-15(17,18)19/h1-9,20H/b14-9+
• InChI Key： LPTOCIOTHWMNHL-NTEUORMPSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(=C/NC1C=CC(=CC=1)OC(F)(F)F)/[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• XLogP3: 5.2
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene

Comprehensive Overview of 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene (CAS No. 1025632-66-9)

The compound 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene (CAS No. 1025632-66-9) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including the sulfonyl, nitro, and trifluoromethoxy functional groups, make it a valuable intermediate for designing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene is its role in the development of small-molecule inhibitors and enzyme modulators. The presence of the nitro group and sulfonyl moiety enhances its reactivity, allowing it to participate in diverse chemical transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and improve yields.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and bioavailability in drug candidates. The 4-(trifluoromethoxy)phenyl segment in this molecule contributes to its lipophilicity, a critical factor in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion). This makes CAS No. 1025632-66-9 a focal point for medicinal chemists exploring new treatments for chronic diseases.

From a synthetic perspective, the compound’s 1-nitroethene scaffold offers opportunities for click chemistry and bioorthogonal reactions, which are pivotal in bioconjugation and probe development. These applications are particularly relevant in diagnostic imaging and targeted drug delivery, areas that have gained traction in the era of personalized medicine. The ability to functionalize this molecule further underscores its utility in cutting-edge research.

Another noteworthy aspect of 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene is its compatibility with high-throughput screening (HTS) platforms. As pharmaceutical companies invest heavily in AI-driven drug discovery, compounds like this serve as valuable building blocks for virtual libraries. The integration of machine learning and computational chemistry tools has further amplified its significance in identifying lead compounds with high specificity.

Environmental and safety considerations are also paramount when working with such compounds. While CAS No. 1025632-66-9 is not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure workplace safety. The compound’s stability under ambient conditions makes it suitable for long-term storage, a feature highly valued in industrial-scale production.

In summary, 1-((4-Chlorophenyl)sulfonyl)-1-nitro-2-((4-(trifluoromethoxy)phenyl)amino)ethene represents a convergence of innovation and practicality in chemical research. Its multifaceted applications—from drug design to material engineering—highlight its importance in addressing contemporary scientific challenges. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in advancing next-generation technologies.